Perovskite-quantum dot hybrid solar cells: a multi-win strategy for high performance and stability
Journal of Materials Chemistry A Pub Date: 2023-01-24 DOI: 10.1039/D2TA09434G
Abstract
Solution-processed solar cells have witnessed unparalleled progress in the past decade owing to their great potential in countering global warming and high competitiveness in light and flexible electronics. Perovskite solar cells (PSCs) and quantum dot (QD) solar cells are two representative emerging photovoltaic technologies that are highly complementary in terms of their optical and electrical properties. Herein, a critical review of the state-of-the-art hybrid perovskite-QD solar cells is presented with the aim of advancing their commercial applications. First, the working principles of hybrid perovskite-QD structures are discussed in detail with a focus on hybrid fundamentals. Subsequently, QD passivation with a perovskite matrix and perovskite passivation with QDs are outlined to highlight the great benefits of this hybrid strategy. An in-depth discussion is presented on the three main hybrid device structures, and corresponding worldwide research efforts to enhance the performance and stability of these promising hybrid solar cells. Lastly, the current challenges and future insights are presented to contribute toward further success in developing efficient and stable hybrid solar cells.
Recommended Literature
- [1] Effective bromo and chloro peroxidation catalysed by tungsten(vi) amino triphenolate complexes†
- [2] Determining the most promising anchors for CuSCN: ab initio insights towards p-type DSSCs†
- [3] Electronic properties of polymorphic two-dimensional layered chromium disulphide†
- [4] Local spin-state tuning of cobalt–iron selenide nanoframes for the boosted oxygen evolution†
- [5] Rapid synthesis of self-propelled tubular micromotors for “ON–OFF” fluorescent detection of explosives†
- [6] Charge transfer through DNA triggered by site selective charge injection into adenine
- [7] Contents list
- [8] Directed laccase evolution for improved ionic liquid resistance†
- [9] Activity engineering of cobalt-based oxide materials for high performance supercapacitors: from morphology regulation to structural optimization
- [10] The acylnitroso Diels–Alder (ANDA) reaction of sorbate derivatives: an X-ray and 15N NMR study with an application to amino-acid synthesis†
Journal Nameļ¼Journal of Materials Chemistry A
Research Products
-
CAS no.: 11016-71-0
